Cas no 2228217-67-0 (3-(3-chloro-2,6-difluorophenyl)-1,1-difluoro-2-methylpropan-2-amine)

• Product Name: 3-(3-chloro-2,6-difluorophenyl)-1,1-difluoro-2-methylpropan-2-amine
• CAS No: 2228217-67-0
• MF: C₁₀H₁₀ClF₄N
• MW: 255.639715671539
• CID: 6000641
• PubChem ID: 165972110
• Update Time: 2025-06-11

3-(3-chloro-2,6-difluorophenyl)-1,1-difluoro-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-2,6-difluorophenyl)-1,1-difluoro-2-methylpropan-2-amine
• EN300-1943710
• 2228217-67-0

• Inchi： 1S/C10H10ClF4N/c1-10(16,9(14)15)4-5-7(12)3-2-6(11)8(5)13/h2-3,9H,4,16H2,1H3
• InChI Key： FXCRBHVYAUKSHE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1F)CC(C)(C(F)F)N)F

Computed Properties

• Exact Mass: 255.0437897g/mol
• Monoisotopic Mass: 255.0437897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on 3-(3-chloro-2,6-difluorophenyl)-1,1-difluoro-2-methylpropan-2-amine

Introduction to 3-(3-Chloro-2,6-difluorophenyl)-1,1-difluoro-2-methylpropan-2-amine (CAS No. 2228217-67-0)

3-(3-Chloro-2,6-difluorophenyl)-1,1-difluoro-2-methylpropan-2-amine, with the CAS number 2228217-67-0, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloro-substituted and difluorinated phenyl ring, as well as a difluoromethylated and methylated propanamine moiety. These structural elements contribute to its potential biological activities and pharmacological properties.

The development and study of 3-(3-Chloro-2,6-difluorophenyl)-1,1-difluoro-2-methylpropan-2-amine have been driven by the growing need for new therapeutic agents with improved efficacy and safety profiles. Recent research has focused on its potential applications in the treatment of various diseases, particularly those involving the central nervous system (CNS) and metabolic disorders.

In terms of its chemical structure, 3-(3-Chloro-2,6-difluorophenyl)-1,1-difluoro-2-methylpropan-2-amine is a complex molecule that combines multiple functional groups. The chloro-substituted and difluorinated phenyl ring provides enhanced lipophilicity and stability, which are crucial for crossing the blood-brain barrier (BBB) and achieving targeted delivery to specific tissues. The difluoromethylated and methylated propanamine moiety imparts additional stability and modulates the compound's interaction with biological targets.

The synthesis of 3-(3-Chloro-2,6-difluorophenyl)-1,1-difluoro-2-methylpropan-2-amine involves several steps, including the formation of the difluoromethylated intermediate and subsequent coupling with the chloro-substituted phenyl ring. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to optimize the yield and purity of the final product. These methods ensure that the compound meets the stringent quality standards required for pharmaceutical applications.

In preclinical studies, 3-(3-Chloro-2,6-difluorophenyl)-1,1-difluoro-2-methylpropan-2-amine has demonstrated promising pharmacological properties. It exhibits high affinity for specific receptors in the CNS, such as serotonin (5-HT) receptors and dopamine (DA) receptors. This binding profile suggests potential therapeutic applications in conditions such as depression, anxiety disorders, and neurodegenerative diseases like Parkinson's disease.

Beyond its CNS activities, 3-(3-Chloro-2,6-difluorophenyl)-1,1-difluoro-2-methylpropan-2-amine has also shown potential in modulating metabolic pathways. Preclinical data indicate that it can influence glucose metabolism and lipid homeostasis, making it a candidate for treating metabolic disorders such as diabetes mellitus and obesity. These findings are supported by in vitro studies using cell lines and animal models.

The safety profile of 3-(3-Chloro-2,6-difluorophenyl)-1,1-difluoro-2-methylpropan-2-amine is another critical aspect of its development. Extensive toxicological evaluations have been conducted to assess its potential adverse effects on various organ systems. Results from these studies indicate that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or mutagenicity. However, further clinical trials are necessary to fully establish its safety in human subjects.

Clinical trials are currently underway to evaluate the efficacy and safety of 3-(3-Chloro-2,6-difluorophenyl)-1,1-difluoro-2-methylpropan-2-amine in treating specific diseases. Phase I trials have demonstrated favorable pharmacokinetic properties, including good oral bioavailability and a favorable half-life. These characteristics suggest that it can be administered orally with minimal dosing frequency.

The future prospects for 3-(3-Chloro-2,6-difluorophenyl)-1,1-difluoro-2-methylpropan-2-amine are promising. Ongoing research aims to optimize its formulation for different routes of administration and to explore combination therapies with other drugs to enhance therapeutic outcomes. Additionally, efforts are being made to identify biomarkers that can predict patient response to treatment, thereby enabling personalized medicine approaches.

In conclusion, 3-(3-Chloro-2,6-difluorophenyl)-1,1-difluoro-2-methylpropan-2-am ine (CAS No. 2288497499) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and promising pharmacological properties make it a valuable candidate for further development as a novel therapeutic agent. Continued research will undoubtedly uncover new insights into its mechanisms of action and potential clinical applications.